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Compound of Interest

Compound Name: 17:1 Lyso PC

Cat. No.: B15574238 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides detailed, step-by-step procedures for the proper disposal of

17:1 Lyso PC (1-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine), a common

lysophosphatidylcholine used in various research applications.

Chemical Safety Overview
According to safety data sheets (SDS), 17:1 Lyso PC in its pure form is not classified as a

hazardous substance or mixture.[1] However, it is often supplied in a solvent, which may be

hazardous. For instance, a methanol solution of 17:1 Lyso PC is considered a flammable liquid

and is acutely toxic.[2] Therefore, the disposal procedure must take into account the form of the

chemical being used.

Key Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling 17:1 Lyso PC.

Avoid inhalation, and contact with skin and eyes.[1]

Handle the substance in a well-ventilated area.[1]
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In case of a spill, absorb the material with a non-combustible absorbent material and

decontaminate the area with alcohol.[1][3]

Disposal Procedures
The appropriate disposal method for 17:1 Lyso PC depends on whether it is in its pure form or

dissolved in a hazardous solvent. It is crucial to adhere to all local, state, and federal

regulations regarding chemical waste disposal.

Scenario 1: Pure 17:1 Lyso PC (Solid)

If you are working with 17:1 Lyso PC in its solid, pure form, it is generally not considered

hazardous waste.[1] However, it is not recommended to dispose of it in the regular trash or

down the drain.[4]

Step-by-Step Disposal:

Segregation: Collect all pure 17:1 Lyso PC waste in a designated, properly labeled, and

sealed container.

Labeling: The label should clearly identify the contents as "17:1 Lyso PC" and indicate that it

is non-hazardous chemical waste.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the waste through your institution's chemical waste program or a

licensed chemical waste disposal company.

Scenario 2: 17:1 Lyso PC in a Hazardous Solvent (e.g., Methanol or Chloroform)

When 17:1 Lyso PC is dissolved in a hazardous solvent like methanol or chloroform, the entire

solution is treated as hazardous waste.[2]

Step-by-Step Disposal:

Segregation: Collect the 17:1 Lyso PC solution in a designated, leak-proof, and compatible

waste container. Do not mix with other types of chemical waste unless permitted by your
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institution's waste management guidelines.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name of the contents (e.g., "17:1 Lyso PC in Methanol"), the concentration, and

any associated hazard symbols (e.g., flammable, toxic).

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory. Ensure the container is tightly sealed.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a certified hazardous waste disposal contractor.[5][6][7]

Quantitative Data Summary
For the safe handling and storage of 17:1 Lyso PC prior to disposal, refer to the following

temperature guidelines:

Form of 17:1 Lyso PC
Recommended Storage
Temperature

Storage Duration

Pure Form -20°C Up to 3 years[1]

In Solvent -80°C Up to 6 months[1][8]

In Solvent -20°C Up to 1 month[1][8]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedures, the following diagrams illustrate the decision-

making process and workflow for handling 17:1 Lyso PC waste.
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Caption: Decision workflow for the proper disposal of 17:1 Lyso PC waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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